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Compound of Interest

Compound Name: 4-Pentenoyl chloride

Cat. No.: B1588072 Get Quote

Technical Guide: Physical Properties of 4-
Pentenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Pentenoyl chloride, a valuable reagent in organic synthesis. The information herein is

intended to support laboratory research and development activities where precise data and

methodologies are critical.

Core Physical Properties
The fundamental physical characteristics of 4-Pentenoyl chloride are summarized in the table

below. This data is essential for handling, reaction setup, and purification processes.

Property Value Conditions

Boiling Point 125 °C

At standard atmospheric

pressure (literature value)[1][2]

[3][4][5][6]

Density 1.074 g/mL
At 25 °C (literature value)[1][2]

[3][4][5]
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Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail generalized experimental protocols for determining the boiling point

and density of a liquid compound such as 4-Pentenoyl chloride.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination in a laboratory setting is the

capillary tube method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Stand and clamps

Heat-transfer fluid (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (4-Pentenoyl chloride) is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.
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This assembly is then immersed in a Thiele tube or an oil bath, making sure the liquid level in

the bath is above the sample level but below the opening of the test tube.

The bath is heated gently and evenly. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.

Upon further heating, the liquid begins to vaporize, and a rapid and continuous stream of

bubbles will emerge from the capillary tube.

At this point, the heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube. This temperature is recorded.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid like 4-Pentenoyl chloride,

this can be accurately determined using a pycnometer or, more simply, with a graduated

cylinder and a balance.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured and recorded.

A specific volume of the liquid (e.g., 10 mL of 4-Pentenoyl chloride) is carefully transferred

into the graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured and recorded.
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The temperature of the liquid is measured and recorded, as density is temperature-

dependent.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.

The density is then calculated by dividing the mass of the liquid by the volume measured.

For higher accuracy, the procedure can be repeated, and the average density calculated.

Synthesis of 4-Pentenoyl Chloride
4-Pentenoyl chloride is commonly synthesized by the reaction of 4-pentenoic acid with thionyl

chloride (SOCl₂).[1][4] The thionyl chloride converts the hydroxyl group of the carboxylic acid

into a chlorosulfite intermediate, which is a better leaving group. A subsequent nucleophilic

attack by the chloride ion results in the formation of the acid chloride.

Reactants Products

4-Pentenoic Acid

4-Pentenoyl Chloride

Thionyl Chloride (SOCl₂)

Sulfur Dioxide (SO₂)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis of 4-Pentenoyl Chloride from 4-Pentenoic Acid and Thionyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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